Calcium saccharate
Overview
Description
Pharmaceutic Aid (Stabilizer)
A sugar acid derived from D-glucose in which both the aldehydic carbon atom and the carbon atom bearing the primary hydroxyl group are oxidized to carboxylic acid groups.
Scientific Research Applications
Stabilization in Beverages : Calcium d-saccharate is used as a stabilizer in beverages fortified with calcium d-gluconate. It forms complexes with calcium, stabilizing supersaturated solutions of calcium hydroxycarboxylates, thus preventing precipitation in certain conditions (Garcia et al., 2016).
Synthesis of Hydroxyapatite : Calcium saccharates are employed in the synthesis of nanocrystalline hydroxyapatite, a biocompatible mineral used in bone implants. The saccharate's solubility enhances the synthesis process, contributing to the production of finely crystalline powders (Safronova et al., 2009).
Analysis of Calcined Ores : An established procedure utilizes calcium saccharate in the chemical analysis of calcined phosphate ores, differentiating calcium oxide from other calcium compounds. This method is significant in assessing ore quality and composition (Young, 1973).
Forest Ecology : Calcium saccharate is indirectly relevant in forest ecology studies, where calcium chloride treatments impact tree seedling growth and mortality. These studies help understand forest dynamics and composition in relation to soil calcium levels (Kobe et al., 2002).
Paracellular Calcium Transport : Certain saccharides, possibly including calcium saccharate, can open paracellular calcium transport pathways in human intestinal cells. This influences calcium absorption and has implications for dietary calcium intake (Suzuki & Hara, 2004).
Ultrafiltration and Nanofiltration : Calcium saccharate plays a role in the fractionation of saccharide mixtures during ultrafiltration and nanofiltration processes. This is significant in the separation and purification of complex mixtures in various industrial applications (Catarino et al., 2008).
Agronomy : Calcium saccharate is studied in agronomy, particularly in the treatment of sugarcane with calcium oxide, affecting the plant's nutritional profile, digestibility, and carbohydrate fractionation. Such studies are vital for improving livestock feed quality (Romão et al., 2023).
Calcium Complex Synthesis : The synthesis and characterization of a calcium(II) complex with saccharinate ligand are investigated, with potential applications in materials science and pharmaceuticals (Yilmaz et al., 2003).
Genomic Studies in Plants : In genomic studies, calcium saccharate-related genes in Saccharum (sugarcane) are analyzed for their implications in biotic and abiotic stress responses. This research contributes to our understanding of plant stress physiology and genetics (Su et al., 2021).
Soil Remediation : A novel calcium-based magnetic biochar, which may include calcium saccharate, is developed for the remediation of arsenic and cadmium co-contamination in water systems. This has significant environmental and public health implications (Wu et al., 2018).
properties
IUPAC Name |
calcium;(2S,3S,4S,5R)-2,3,4,5-tetrahydroxyhexanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O8.Ca/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+2/p-2/t1-,2-,3-,4+;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZVNIRNPPEDHM-SBBOJQDXSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(=O)[O-])O)O)(C(C(=O)[O-])O)O.[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@H]([C@@H]([C@@H](C(=O)[O-])O)O)([C@H](C(=O)[O-])O)O.[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8CaO8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70227186 |
Source
|
| Record name | Calcium D-saccharate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70227186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5793-88-4, 7632-49-7 |
Source
|
| Record name | Calcium saccharate [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005793884 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium glucarate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007632497 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium saccharate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13962 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | D-Glucaric acid, calcium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium D-saccharate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70227186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium saccharate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.850 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CALCIUM SACCHARATE ANHYDROUS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SST07NLK7J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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